N-(2-fluoro-4-bromophenyl)-3,4,5,6-tetrahydrophthalamic acid

• Molecular Formula: C14H13BrFNO3
• Molecular Weight: 342.16 g/mol
• IUPAC Name: 2-[(4-bromo-2-fluorophenyl)carbamoyl]cyclohexene-1-carboxylic acid
• InChI: InChI=1S/C14H13BrFNO3/c15-8-5-6-12(11(16)7-8)17-13(18)9-3-1-2-4-10(9)14(19)20/h5-7H,1-4H2,(H,17,18)(H,19,20)
• InChI Key: HKYPNAUDTQPEGR-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(=C(C1)C(=O)NC2=C(C=C(C=C2)Br)F)C(=O)O

Description

N-(2-fluoro-4-bromophenyl)-3,4,5,6-tetrahydrophthalamic acid is a useful research compound. Its molecular formula is C14H13BrFNO3 and its molecular weight is 342.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3,4,5,6-tetrahydrophthalic anhydride (16.0 g) and 2-fluoro-4-bromoaniline (20.0 g) were added to acetone (100 ml) and, after stirring at 40°-45° C. for 2 hours, the mixture was concentrated to dryness under reduced pressure. The resultant crystals were washed with n-hexane. Yield 30.3 g.; m.p. 98°-99° C.